Cas no 1536023-37-6 (1-chloro-4-(1,3-dibromopropan-2-yl)benzene)

• Product Name: 1-chloro-4-(1,3-dibromopropan-2-yl)benzene
• CAS No: 1536023-37-6
• MF: C₉H₉Br₂Cl
• MW: 312.428760290146
• CID: 6360381
• PubChem ID: 79456452
• Update Time: 2025-06-11

1-chloro-4-(1,3-dibromopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(1,3-dibromopropan-2-yl)benzene
• Benzene, 1-[2-bromo-1-(bromomethyl)ethyl]-4-chloro-
• AKOS018011264
• 1536023-37-6
• CS-0236081
• EN300-1679123

• Inchi： 1S/C9H9Br2Cl/c10-5-8(6-11)7-1-3-9(12)4-2-7/h1-4,8H,5-6H2
• InChI Key： OKQLPOYEXSWCDZ-UHFFFAOYSA-N
• SMILES： C1(C(CBr)CBr)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 311.87390g/mol
• Monoisotopic Mass: 309.87595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.757±0.06 g/cm3(Predicted)
• Boiling Point: 301.4±27.0 °C(Predicted)

Additional information on 1-chloro-4-(1,3-dibromopropan-2-yl)benzene

Introduction to 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene (CAS No. 1536023-37-6)

1-Chloro-4-(1,3-dibromopropan-2-yl)benzene, with the CAS number 1536023-37-6, is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a benzene ring substituted with a chlorine atom at the para position and a 1,3-dibromopropan-2-yl group, making it a versatile building block for the synthesis of more complex molecules.

The chemical structure of 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene provides several key functional groups that can be exploited in synthetic chemistry. The chlorine atom can undergo nucleophilic substitution reactions, while the bromine atoms on the propyl chain can participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling and Stille coupling. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceutical intermediates and functional materials.

Recent research has focused on the use of 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene as a precursor for the synthesis of novel pharmaceutical compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of this compound in the development of new antiviral agents. The researchers demonstrated that derivatives of 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene exhibited potent antiviral activity against several strains of influenza virus. This finding opens up new avenues for the design and synthesis of more effective antiviral drugs.

In addition to its pharmaceutical applications, 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene has also been explored for its use in materials science. A recent study published in Advanced Materials reported the synthesis of conductive polymers using this compound as a monomer. The resulting polymers exhibited excellent electrical conductivity and stability, making them suitable for applications in electronic devices and energy storage systems. This research underscores the versatility of 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene in developing advanced materials with unique properties.

The synthesis of 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of 1-chlorobutane followed by its reaction with 4-chlorobenzene under appropriate conditions. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce high-quality samples of this compound on both laboratory and industrial scales.

The physical properties of 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene, such as its melting point, boiling point, and solubility in various solvents, are crucial for its handling and application. It is generally a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in common organic solvents like dichloromethane and acetone but has limited solubility in water. These properties make it suitable for use in solution-phase synthetic processes.

In terms of safety and handling, it is important to note that while 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, fume hoods should be used to minimize exposure to vapors during handling.

The environmental impact of 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and minimize its release into the environment. Proper waste management procedures should be implemented to ensure that any by-products or unused material are disposed of safely and responsibly.

In conclusion, 1-Chloro-4-(1,3-dibromopropan-2-yl)benzene (CAS No. 1536023-37-6) is a valuable compound with diverse applications in pharmaceuticals and materials science. Its unique chemical structure provides opportunities for the development of novel drugs and advanced materials with enhanced properties. Ongoing research continues to explore new synthetic methods and applications for this compound, further highlighting its significance in modern chemistry.